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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

Cat. No.: B166137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 4-
methoxybenzoate (also known as ethyl p-anisate) in organic solvents. Due to a lack of
extensive published quantitative data on the solubility of ethyl 4-methoxybenzoate in a wide
range of organic solvents, this document focuses on providing qualitative solubility information,
its physicochemical properties, and a detailed experimental protocol for determining its
solubility. This guide is intended to be a valuable resource for researchers and professionals
working with this compound in various applications, including drug development, formulation,
and chemical synthesis.

Physicochemical Properties of Ethyl 4-
Methoxybenzoate

A thorough understanding of the physicochemical properties of ethyl 4-methoxybenzoate is
essential for predicting its solubility behavior.
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Property Value Reference
Molecular Formula C10H1203 [1112]
Molecular Weight 180.20 g/mol [1][2]

CAS Number 94-30-4 [2][3]
Appearance Colorless to pale yellow liquid [2]

Melting Point 7-8 °C [3]

Boiling Point 263 °C (at 760 mmHg) [2]

Density 1.103 g/mL at 25 °C [2]

Water Solubility iE;timated at 489.9 mg/L at 25 ]

LogP (o/w) 2.801 (estimated) [4]

Solubility Profile
Qualitative Solubility in Organic Solvents

Ethyl 4-methoxybenzoate is generally described as being soluble in most common organic
solvents and oils, while it is insoluble in water.[1][5] It is also reported to be miscible with
ethanol at room temperature.[1][5] Based on the principle of "like dissolves like," its solubility is
expected to be higher in solvents with similar polarity. As an ester with both polar (ester and
methoxy groups) and non-polar (benzene ring and ethyl group) characteristics, it is anticipated
to be soluble in a range of solvents including alcohols, ethers, esters, ketones, and chlorinated
solvents.

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield specific
guantitative solubility data (e.g., in g/100 mL or mole fraction at various temperatures) for ethyl
4-methoxybenzoate in a diverse range of organic solvents. The only quantitative value found
was an estimated solubility in water.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.smolecule.com/products/s793789
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.smolecule.com/products/s793789
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.chemsynthesis.com/base/chemical-structure-498.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.chemsynthesis.com/base/chemical-structure-498.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332580.htm
https://www.thegoodscentscompany.com/data/rw1022271.html
https://www.thegoodscentscompany.com/data/rw1022271.html
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.smolecule.com/products/s793789
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-anisate
https://www.smolecule.com/products/s793789
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-anisate
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Temperature (°C) Solubility Reference

489.9 mg/L
Water 25 ] [4]
(estimated)

The lack of readily available data highlights the need for experimental determination of the
solubility of ethyl 4-methoxybenzoate in solvents relevant to specific applications.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of
ethyl 4-methoxybenzoate in an organic solvent using the isothermal shake-flask method
followed by gravimetric analysis. This protocol is adapted from established methods for similar
organic compounds.

Materials
o Ethyl 4-methoxybenzoate (high purity, >99%)

o Selected organic solvent (analytical grade)

o Shaker water bath or incubator shaker with temperature control

» Analytical balance (readable to +0.1 mg)

e Glass vials with screw caps

» Syringe filters (chemically compatible with the solvent, e.g., PTFE)
e Syringes

e Pipettes

Oven

Experimental Procedure

e Preparation of Saturated Solutions:
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o Add an excess amount of ethyl 4-methoxybenzoate to a series of glass vials.
o Add a known volume or mass of the selected organic solvent to each vial.
o Securely cap the vials to prevent solvent evaporation.
« Equilibration:
o Place the vials in a shaker water bath set to the desired constant temperature.

o Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that
equilibrium is reached. The time to reach equilibrium should be determined by preliminary
experiments where the concentration of the solute in the solution is measured at different
time points until it remains constant.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, stop the agitation and allow the vials to stand undisturbed in
the water bath for at least 2 hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-heated or pre-cooled syringe to the experimental temperature.

o Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry
vial. This step is crucial to remove any undissolved microparticles.

o Gravimetric Analysis:

o Weigh the vial containing the filtered saturated solution to determine the mass of the
solution.

o Place the vial in an oven at a temperature sufficient to evaporate the solvent completely
without causing degradation of the ethyl 4-methoxybenzoate (a temperature below its
boiling point is recommended, e.g., 60-80 °C).

o Periodically remove the vial from the oven and weigh it until a constant mass is achieved,
indicating that all the solvent has evaporated.
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» Calculation of Solubility:

o The mass of the dissolved ethyl 4-methoxybenzoate is the final constant mass of the vial
minus the initial mass of the empty vial.

o The mass of the solvent is the mass of the saturated solution minus the mass of the
dissolved ethyl 4-methoxybenzoate.

o The solubility can then be expressed in various units, such as grams of solute per 100
grams of solvent ( g/100g ), grams of solute per 100 mL of solvent (g/100mL), or mole
fraction ().

Mole Fraction Calculation:
o X = (moles of solute) / (moles of solute + moles of solvent)

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of ethyl 4-
methoxybenzoate solubility.
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Caption: Workflow for the determination of ethyl 4-methoxybenzoate solubility.

Logical Relationship of Solubility Factors

The solubility of ethyl 4-methoxybenzoate is influenced by several interrelated factors.
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Caption: Factors influencing the solubility of ethyl 4-methoxybenzoate.

Conclusion

While ethyl 4-methoxybenzoate is widely recognized as being soluble in a variety of organic
solvents, a comprehensive set of quantitative solubility data is not readily available in the public
domain. This technical guide has summarized the known qualitative solubility information and
physicochemical properties. Furthermore, a detailed and adaptable experimental protocol for
the accurate determination of its solubility has been provided. The presented workflow and
logical diagrams offer a clear visual representation of the experimental process and the factors
governing solubility. It is recommended that researchers and formulation scientists perform
experimental solubility studies in their specific solvent systems of interest to obtain the precise
guantitative data necessary for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 4-Methoxybenzoate: A Technical Guide to its
Solubility in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166137#ethyl-4-methoxybenzoate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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